2-Ethyl-5-((3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(3-fluorophenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24FN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-7-6-8-17(24)15-16)28-13-11-27(12-14-28)18-9-4-3-5-10-18/h3-10,15,20,30H,2,11-14H2,1H3
• InChI Key: BXKDURXRTYVMMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)F)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C23H24FN5OS
• Molecular Weight: 437.5 g/mol

Description

The compound “2-Ethyl-5-((3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule with the molecular formula C18H22FN5OS. It has a molecular weight of 375.5 g/mol. The IUPAC name for this compound is 2-ethyl-5- [ ( S )- (3-fluorophenyl)- (4-methylpiperazin-1-yl)methyl]- [1,3]thiazolo [3,2-b] [1,2,4]triazol-6-ol.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a thiazolo[3,2-b][1,2,4]triazol ring, a phenylpiperazin group, and a fluorophenyl group. The compound has one defined atom stereocenter.

Physical And Chemical Properties Analysis

This compound has several computed properties. It has a XLogP3-AA value of 3.1, indicating its partition coefficient between octanol and water, which is a measure of its solubility and permeability. It has one hydrogen bond donor and seven hydrogen bond acceptors. The compound has four rotatable bonds. Its exact mass and monoisotopic mass are both 375.15290968 g/mol. The topological polar surface area is 85.1 Ų, indicating the size of the molecule that can be polar or form hydrogen bonds. The compound has a heavy atom count of 26. The formal charge is 0. The complexity of the molecule, as computed by Cactvs, is 481.

Scientific Research Applications

Antidepressant and Anxiolytic Properties

• Researchers have explored the anxiolytic (anxiety-reducing) effects of this compound. . Further investigations into its mechanism of action and potential clinical applications are ongoing.

Mechanism of Action

Target of Action

The primary targets of this compound are the Peroxisome Proliferator-Activated Receptors (PPARs), specifically PPARα, PPARγ, and PPARδ . These receptors play a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammatory responses.

Mode of Action

This compound acts as a potent triple-acting agonist for PPARα, PPARγ, and PPARδ . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to these receptors and activates them, leading to changes in the cell’s function.